Cas no 72749-69-0 (1H-1,2,4-Triazolium, 3-((4-((2-(benzoyloxy)ethyl)ethylamino)phenyl)azo)-1,4-dimethyl-, sulfate (1:1))

• Product name: 1H-1,2,4-Triazolium, 3-((4-((2-(benzoyloxy)ethyl)ethylamino)phenyl)azo)-1,4-dimethyl-, sulfate (1:1)
• CAS No: 72749-69-0
• MF: C₂₁H₂₆N₆O₆S
• MW: 490.532742977142
• CID: 2711606

1H-1,2,4-Triazolium, 3-((4-((2-(benzoyloxy)ethyl)ethylamino)phenyl)azo)-1,4-dimethyl-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(1,4-dimethyl-1,2,4-triazol-4-ium-3-yl)diazenyl]-N-ethylanilino]ethyl benzoate,hydrogen sulfate
• 4H-1,2,4-Triazolium, 3-(2-(4-((2-(benzoyloxy)ethyl)ethylamino)phenyl)diazenyl)-1,4-dimethyl-, sulfate (1:1)
• 4H-1,2,4-Triazolium, 3-[2-[4-[[2-(benzoyloxy)ethyl]ethylamino]phenyl]diazenyl]-1,4-dimethyl-, sulfate (1:1)
• 1H-1,2,4-Triazolium, 3-((4-((2-(benzoyloxy)ethyl)ethylamino)phenyl)azo)-1,4-dimethyl-, sulfate (1:1)
• 3-((4-(N-Ethyl-N-(2-(phenylcarbonyloxy)ethyl)amino)phenyl)azo)-1,4-dimethyl-1,2,4-triazolium, hydrogen sulfate

• Inchi： 1S/C21H25N6O2.H2O4S/c1-4-27(14-15-29-20(28)17-8-6-5-7-9-17)19-12-10-18(11-13-19)22-23-21-24-26(3)16-25(21)2;1-5(2,3)4/h5-13,16H,4,14-15H2,1-3H3;(H2,1,2,3,4)/q+1;/p-1/b23-22+;
• InChI Key： AHSRDOIIZXWAKG-PGCQSHBKSA-M
• SMILES： S(=O)(=O)([O-])O.O(C(C1C=CC=CC=1)=O)CCN(C1C=CC(=CC=1)/N=N/C1=NN(C)C=[N+]1C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 607
• Topological Polar Surface Area: 162